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Compound of Interest

Compound Name: Dimethyl Malonate-d2

Cat. No.: B13840385

Get Quote

For Immediate Use by Laboratory Professionals

As a cornerstone of modern synthetic chemistry, particularly in the synthesis of complex

molecules and isotopically labeled internal standards for mass spectrometry, Dimethyl
Malonate-d2 demands rigorous adherence to safety protocols throughout its lifecycle. This

guide, compiled by senior application scientists, provides a detailed, step-by-step framework for

the safe and compliant disposal of Dimethyl Malonate-d2, ensuring the protection of

laboratory personnel and the environment.

Foundational Safety Principles: Understanding the
Hazard Profile
Dimethyl Malonate-d2, while not radioactive, shares a comparable chemical hazard profile

with its non-deuterated counterpart, Dimethyl Malonate.[1] It is classified as a combustible

liquid that can cause skin and serious eye irritation, and may also lead to respiratory irritation.

[2][3][4] Therefore, all handling and disposal procedures must be conducted with appropriate

personal protective equipment (PPE) and within a controlled laboratory environment.

Table 1: Key Hazard Information for Dimethyl Malonate
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Hazard Classification Description GHS Pictogram

Flammable liquids Combustible liquid[3][5] 🔥

Skin corrosion/irritation Causes skin irritation[2][3] ❕

Serious eye damage/eye

irritation

Causes serious eye irritation[2]

[3][4]
❕

Specific target organ toxicity

(single exposure)

May cause respiratory

irritation[2]
❕

The Core Directive: Segregation and Labeling of
Deuterated Waste
The cardinal rule for the disposal of any chemical waste is proper segregation, and this holds

especially true for isotopically labeled compounds.[1] While the fundamental disposal pathway

for Dimethyl Malonate-d2 will align with that of non-halogenated organic solvents, its

deuterated nature necessitates distinct labeling to ensure it is not inadvertently mixed with

other waste streams.

Step-by-Step Waste Collection Protocol:
Select the Appropriate Waste Container: Utilize a clearly designated, chemically resistant

container for non-halogenated organic solvent waste. This is often referred to as an "organic

solvent carboy" and may be color-coded (e.g., white) by your institution's environmental

health and safety (EHS) department.[6]

Label with Precision: The waste container must be meticulously labeled. The label should

include:

The full chemical name: "Dimethyl Malonate-d2"

The CAS Number: 40902-39-2

The words "Hazardous Waste"
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A clear indication of its deuterated nature, for example, "Deuterated Compound" or

"Isotopically Labeled."

The relevant hazard pictograms (flammable, irritant).

Maintain a Closed System: Keep the waste container tightly sealed when not in use to

prevent the release of vapors.[7]

Store in a Designated Area: Store the waste container in a well-ventilated, designated

satellite accumulation area away from sources of ignition.[1][7]

Workflow for Disposal: From Laboratory Bench to
Final Disposition
The following workflow provides a logical sequence for the proper disposal of Dimethyl
Malonate-d2.
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In the Laboratory

Institutional EHS

1. Identify Dimethyl
Malonate-d2 Waste

2. Select Designated
Non-Halogenated

Organic Waste Container

Segregation

3. Accurately Label Container
(Including 'Deuterated')

Clear Identification

4. Transfer Waste into
Container in a Fume Hood

Safe Handling

5. Securely Close Container

6. Store in Satellite
Accumulation Area

7. Schedule Waste Pickup with
Environmental Health & Safety (EHS)

Compliance

8. EHS Transports to
Central Accumulation Area

9. Licensed Waste Disposal
Vendor Collects for Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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